Cas no 155988-05-9 (3-(2-nitroethyl)benzonitrile)

3-(2-nitroethyl)benzonitrile structure

3-(2-nitroethyl)benzonitrile structure

Product Name:3-(2-nitroethyl)benzonitrile

CAS No:155988-05-9

MF:C₉H₈N₂O₂

MW:176.172021865845

CID:6254124

PubChem ID:14929115

Update Time:2024-01-11

3-(2-nitroethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2-nitroethyl)benzonitrile
- AKOS006279453
- 155988-05-9
- DTXSID301309529
- EN300-1866714
- Inchi： 1S/C9H8N2O2/c10-7-9-3-1-2-8(6-9)4-5-11(12)13/h1-3,6H,4-5H2
- InChI Key： VYWUMKFOEKUTFF-UHFFFAOYSA-N
- SMILES： [O-][N+](CCC1C=CC=C(C#N)C=1)=O

Computed Properties

Exact Mass: 176.058577502g/mol
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 69.6Å²

3-(2-nitroethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1866714-1g	3-(2-nitroethyl)benzonitrile	155988-05-9		1g	$986.0	2023-09-18
Enamine	EN300-1866714-5g	3-(2-nitroethyl)benzonitrile	155988-05-9		5g	$2858.0	2023-09-18
Enamine	EN300-1866714-10g	3-(2-nitroethyl)benzonitrile	155988-05-9		10g	$4236.0	2023-09-18
Enamine	EN300-1866714-0.05g	3-(2-nitroethyl)benzonitrile	155988-05-9		0.05g	$827.0	2023-09-18
Enamine	EN300-1866714-0.1g	3-(2-nitroethyl)benzonitrile	155988-05-9		0.1g	$867.0	2023-09-18
Enamine	EN300-1866714-0.25g	3-(2-nitroethyl)benzonitrile	155988-05-9		0.25g	$906.0	2023-09-18
Enamine	EN300-1866714-0.5g	3-(2-nitroethyl)benzonitrile	155988-05-9		0.5g	$946.0	2023-09-18
Enamine	EN300-1866714-1.0g	3-(2-nitroethyl)benzonitrile	155988-05-9		1g	$986.0	2023-06-01
Enamine	EN300-1866714-2.5g	3-(2-nitroethyl)benzonitrile	155988-05-9		2.5g	$1931.0	2023-09-18
Enamine	EN300-1866714-5.0g	3-(2-nitroethyl)benzonitrile	155988-05-9		5g	$2858.0	2023-06-01

3-(2-nitroethyl)benzonitrile Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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